molecular formula C7H13ClN4 B1370201 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride

3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride

Cat. No.: B1370201
M. Wt: 188.66 g/mol
InChI Key: KWNQXVNKZFWJAT-UHFFFAOYSA-N
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Description

3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride is a useful research compound. Its molecular formula is C7H13ClN4 and its molecular weight is 188.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13ClN4

Molecular Weight

188.66 g/mol

IUPAC Name

3-(triazol-1-yl)piperidine;hydrochloride

InChI

InChI=1S/C7H12N4.ClH/c1-2-7(6-8-3-1)11-5-4-9-10-11;/h4-5,7-8H,1-3,6H2;1H

InChI Key

KWNQXVNKZFWJAT-UHFFFAOYSA-N

Canonical SMILES

C1CC(CNC1)N2C=CN=N2.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100-mL round-bottomed flask was charged with a solution of tert-butyl 3-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate (2.8 g, 11.11 mmol, 1.00 equiv) in MeOH (50 mL). To this mixture was added conc. HCl (10 mL). The resulting solution was stirred at 30° C. for 5 hours in an oil bath. Upon completion, the resulting mixture was cooled down to room temperature and concentrated on a rotary evaporator affording 3-(1H-1,2,3-triazol-1-yl)piperidine hydrochloride as pale yellow solid (3 g).
Quantity
2.8 g
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reactant
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Quantity
50 mL
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solvent
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10 mL
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